Cas no 53590-79-7 (7-Bromo-5-methyl-1H-indole-2-carbaldehyde)

• Product Name: 7-Bromo-5-methyl-1H-indole-2-carbaldehyde
• CAS No: 53590-79-7
• MF: C₁₀H₈BrNO
• MW: 238.08062171936
• MDL: MFCD18377772
• CID: 3226510
• PubChem ID: 13522450
• Update Time: 2025-06-09

7-Bromo-5-methyl-1H-indole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1H-INDOLE-2-CARBOXALDEHYDE, 7-BROMO-5-METHYL-
• 53590-79-7
• 7-bromo-5-methyl-1H-indole-2-carbaldehyde
• 7-Bromo-5-methyl-1H-indole-2-carbaldehyde

• MDL： MFCD18377772
• Inchi： 1S/C10H8BrNO/c1-6-2-7-4-8(5-13)12-10(7)9(11)3-6/h2-5,12H,1H3
• InChI Key： UHSWJSRSHIMQHD-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(C)C=C2Br)C=C1C=O

Computed Properties

• Exact Mass: 236.97893Da
• Monoisotopic Mass: 236.97893Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 32.9Ų

Additional information on 7-Bromo-5-methyl-1H-indole-2-carbaldehyde

Exploring the Versatile Applications of 1H-INDOLE-2-CARBOXALDEHYDE, 7-BROMO-5-METHYL- (CAS No. 53590-79-7)

The compound 1H-Indole-2-carboxaldehyde, 7-bromo-5-methyl- (CAS No. 53590-79-7) is a specialized indole derivative that has garnered significant attention in the fields of medicinal chemistry, organic synthesis, and material science. With its unique structural features, including a bromo substituent and a methyl group on the indole ring, this compound serves as a valuable building block for the synthesis of more complex molecules. Researchers and industry professionals are increasingly interested in its potential applications, particularly in drug discovery and the development of novel heterocyclic compounds.

One of the most compelling aspects of 7-bromo-5-methyl-1H-indole-2-carboxaldehyde is its role in the synthesis of pharmacologically active molecules. Indole derivatives are well-known for their presence in numerous natural products and pharmaceuticals, and this compound's unique substitution pattern enhances its utility. For instance, it can be used to create anticancer agents, antimicrobial compounds, and central nervous system (CNS) drugs. The presence of the bromo group at the 7-position allows for further functionalization via cross-coupling reactions, making it a versatile intermediate in modern synthetic chemistry.

In recent years, the demand for indole-based scaffolds has surged, driven by their relevance in drug discovery programs targeting diseases such as cancer, neurodegenerative disorders, and infectious diseases. The 7-bromo-5-methyl-1H-indole-2-carboxaldehyde structure is particularly attractive due to its potential to interact with biological targets, such as enzymes and receptors, in a selective manner. This has led to its inclusion in high-throughput screening libraries and fragment-based drug design initiatives.

Beyond pharmaceuticals, 1H-Indole-2-carboxaldehyde, 7-bromo-5-methyl- is also explored in material science applications. Its conjugated system and ability to form stable complexes with metals make it a candidate for developing organic electronic materials, such as OLEDs (organic light-emitting diodes) and sensors. Researchers are investigating its photophysical properties to determine its suitability for use in optoelectronic devices, which are in high demand for next-generation display technologies.

The synthesis and purification of 53590-79-7 require careful attention to detail, as the presence of the bromo substituent can influence reactivity and stability. Common synthetic routes involve the bromination of 5-methyl-1H-indole-2-carboxaldehyde under controlled conditions. Advanced techniques like column chromatography and recrystallization are often employed to achieve high purity, which is critical for its use in sensitive applications such as medicinal chemistry and catalysis.

From a commercial perspective, the market for 7-bromo-5-methyl-1H-indole-2-carboxaldehyde is expanding, with suppliers catering to the needs of pharmaceutical companies, research institutions, and specialty chemical manufacturers. Its price and availability can vary depending on the scale of production and the level of purity required. Companies specializing in custom synthesis often provide this compound on a contract basis, ensuring that researchers have access to high-quality materials for their projects.

Environmental and safety considerations are also important when working with 1H-Indole-2-carboxaldehyde, 7-bromo-5-methyl-. While it is not classified as a hazardous substance under most regulatory frameworks, proper handling procedures should be followed to minimize exposure. This includes the use of personal protective equipment (PPE) and adherence to standard laboratory safety protocols. As with all chemical compounds, responsible disposal methods must be employed to prevent environmental contamination.

Looking ahead, the future of 53590-79-7 appears promising, with ongoing research uncovering new applications and synthetic methodologies. Its integration into green chemistry practices, such as catalytic reactions and solvent-free synthesis, is an area of active investigation. Additionally, the rise of artificial intelligence (AI) in drug discovery could further accelerate the identification of novel uses for this compound, as machine learning algorithms analyze its structural features for potential bioactivity.

In conclusion, 1H-Indole-2-carboxaldehyde, 7-bromo-5-methyl- (CAS No. 53590-79-7) is a multifaceted compound with significant potential in both scientific and industrial contexts. Its role in drug development, material science, and organic synthesis underscores its importance as a key intermediate in modern chemistry. As research continues to evolve, this compound is likely to remain at the forefront of innovation, contributing to advancements in health, technology, and sustainability.